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Compound of Interest

Compound Name: CAY10397

Cat. No.: B606497 Get Quote

An In-depth Technical Guide to CAY10397
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of CAY10397, a selective inhibitor of 15-hydroxyprostaglandin

dehydrogenase. The information is intended for researchers, scientists, and professionals in

the field of drug development.

Chemical Structure and Identifiers
CAY10397, also known as CK47A, is a small molecule with the systematic name 5-[[4-

(ethoxycarbonyl)phenyl]azo]-2-hydroxy-benzeneacetic acid.[1][2][3] Its chemical structure is

characterized by an azobenzene core linking a substituted phenol with an ethoxycarbonyl

group.
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Identifier Value Source

Systematic Name

5-[[4-

(ethoxycarbonyl)phenyl]azo]-2-

hydroxy-benzeneacetic acid

[1][2][3]

Synonyms CK47A [1][2][3]

CAS Number 78028-01-0 [1][2][3]

Molecular Formula C17H16N2O5 [1][2][3]

SMILES

OC1=C(CC(O)=O)C=C(N=NC

2=CC=C(C(OCC)=O)C=C2)C=

C1

[1]

InChI

InChI=1S/C17H16N2O5/c1-2-

24-17(23)11-3-5-13(6-4-11)18-

19-14-7-8-15(20)12(9-14)10-

16(21)22/h3-

9,20H,2,10H2,1H3,(H,21,22)

[1]

InChIKey
YYBSDOZYJSGLTH-

UHFFFAOYSA-N
[1]

Physicochemical Properties
CAY10397 is a crystalline solid with a molecular weight of approximately 328.32 g/mol .[2] It is

soluble in various organic solvents and has a defined storage and stability profile.
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Property Value Source

Molecular Weight 328.3 g/mol , 328.32 g/mol [1][2][3]

Appearance Crystalline solid, Solid powder [1][2][3]

Purity ≥98% [1][2][3]

Solubility

DMSO: 25 mg/mLDMF: 35

mg/mLEthanol: 10 mg/mL0.1

M Na2CO3: 200 µg/mL

[1]

Storage Temperature -20°C [1][2]

Stability ≥ 4 years [1]

Boiling Point 578.0±50.0 °C (Predicted)

Density 1.29±0.1 g/cm3 (Predicted)

Biological Activity and Mechanism of Action
CAY10397 is a potent and selective inhibitor of the enzyme 15-hydroxyprostaglandin

dehydrogenase (15-hydroxy PGDH).[1][2][3] This enzyme plays a crucial role in the

degradation of prostaglandins, which are key signaling molecules involved in a wide range of

physiological and pathological processes.

The primary mechanism of action of CAY10397 involves the inhibition of 15-hydroxy PGDH,

which leads to a prolongation of the biological lifetime and activity of endogenous

prostaglandins.[1] The IC50 value for this inhibition is approximately 10 µM.[1][3] By preventing

the oxidation of the 15-hydroxyl group on prostaglandins, CAY10397 effectively increases their

local concentrations, thereby enhancing their signaling effects.[1] It has been demonstrated

that CAY10397 can suppress the production of 11-oxo-eicosatetraenoic acid (11-oxo-ETE)

while increasing the levels of 11(R)-hydroxyeicosatetraenoic acid (11(R)-HETE).[2]

Furthermore, CAY10397 has been shown to inhibit the proliferation of endothelial cells.[4]

Signaling Pathway
The inhibitory action of CAY10397 on 15-hydroxy PGDH directly impacts the cyclooxygenase

pathway. The following diagram illustrates the mechanism of action of CAY10397 within this

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.caymanchem.com/product/70130/cay10397
https://www.medkoo.com/products/14065
https://www.bioscience.co.uk/product~97795
https://www.caymanchem.com/product/70130/cay10397
https://www.medkoo.com/products/14065
https://www.bioscience.co.uk/product~97795
https://www.caymanchem.com/product/70130/cay10397
https://www.medkoo.com/products/14065
https://www.bioscience.co.uk/product~97795
https://www.caymanchem.com/product/70130/cay10397
https://www.caymanchem.com/product/70130/cay10397
https://www.medkoo.com/products/14065
https://www.caymanchem.com/product/70130/cay10397
https://www.benchchem.com/product/b606497?utm_src=pdf-body
https://www.caymanchem.com/product/70130/cay10397
https://www.medkoo.com/products/14065
https://www.bioscience.co.uk/product~97795
https://www.benchchem.com/product/b606497?utm_src=pdf-body
https://www.caymanchem.com/product/70130/cay10397
https://www.caymanchem.com/product/70130/cay10397
https://www.bioscience.co.uk/product~97795
https://www.benchchem.com/product/b606497?utm_src=pdf-body
https://www.caymanchem.com/product/70130/cay10397
https://www.benchchem.com/product/b606497?utm_src=pdf-body
https://www.medkoo.com/products/14065
https://www.benchchem.com/product/b606497?utm_src=pdf-body
https://www.medchemexpress.com/cay10397.html?locale=ko-KR
https://www.benchchem.com/product/b606497?utm_src=pdf-body
https://www.benchchem.com/product/b606497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathway.
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Mechanism of CAY10397 in the prostaglandin pathway.

Experimental Protocols
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Detailed experimental protocols for the use of CAY10397 are typically found within the

materials and methods sections of peer-reviewed scientific publications. The references cited in

supplier documentation can provide a starting point for identifying relevant literature.[1][2] A

general workflow for an in vitro enzyme inhibition assay to determine the IC50 of CAY10397
against 15-hydroxy PGDH is outlined below.

Preparation

Assay Detection & Analysis

Prepare Assay Buffer,
Substrate (PGE2), and

Cofactor (NAD+)

Incubate Enzyme with
CAY10397 or Vehicle

Prepare 15-hydroxy PGDH
Enzyme Solution

Prepare Serial Dilutions
of CAY10397

Initiate Reaction with
Substrate and Cofactor

Measure Reaction Rate
(e.g., NADH production)

Calculate % Inhibition
and Determine IC50

Click to download full resolution via product page

General workflow for a 15-hydroxy PGDH inhibition assay.

Disclaimer: This is a generalized workflow. For precise experimental details, including

concentrations, incubation times, and specific detection methods, it is imperative to consult the

relevant scientific literature.

Concluding Remarks
CAY10397 is a valuable research tool for studying the roles of prostaglandins in various

biological systems. Its ability to selectively inhibit 15-hydroxy PGDH allows for the controlled

modulation of endogenous prostaglandin levels, providing insights into their signaling pathways

and physiological functions. The data presented in this guide, compiled from various chemical

supplier databases, offers a foundational understanding of CAY10397 for researchers and drug

development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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